Cas no 2137981-41-8 (3-(2-Methylbutyl)thiophene-2-carboxylic acid)

• Product Name: 3-(2-Methylbutyl)thiophene-2-carboxylic acid
• CAS No: 2137981-41-8
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 6258238
• PubChem ID: 165454284
• Update Time: 2025-06-08

3-(2-Methylbutyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylbutyl)thiophene-2-carboxylic acid
• 2137981-41-8
• EN300-716522
• 3-(2-Methylbutyl)thiophene-2-carboxylic acid

• Inchi： 1S/C10H14O2S/c1-3-7(2)6-8-4-5-13-9(8)10(11)12/h4-5,7H,3,6H2,1-2H3,(H,11,12)
• InChI Key： WAUVPMLVAZQLDK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)CC(C)CC

Computed Properties

• Exact Mass: 198.07145086g/mol
• Monoisotopic Mass: 198.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(2-Methylbutyl)thiophene-2-carboxylic acid

Introduction to 3-(2-Methylbutyl)thiophene-2-carboxylic acid (CAS No. 2137981-41-8) and Its Emerging Applications in Chemical Biology

3-(2-Methylbutyl)thiophene-2-carboxylic acid, identified by the chemical compound identifier CAS No. 2137981-41-8, is a structurally unique thiophene derivative that has garnered significant attention in the field of chemical biology due to its distinct pharmacological properties and potential applications in drug discovery. The compound features a thiophene core substituted with a 2-methylbutyl side chain at the 3-position and a carboxylic acid functional group at the 2-position, which together contribute to its complex reactivity and biological activity.

The thiophene scaffold is a well-known heterocyclic structure that is widely prevalent in natural products, pharmaceuticals, and agrochemicals. Its aromatic stability, coupled with the ability to engage in various chemical interactions, makes it an attractive motif for medicinal chemistry. The presence of the carboxylic acid group further enhances the compound's versatility, allowing for facile derivatization into esters, amides, or salts, which can modulate its solubility, bioavailability, and target specificity.

In recent years, 3-(2-Methylbutyl)thiophene-2-carboxylic acid has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural features suggest potential utility in developing novel therapeutic agents targeting various biological pathways. For instance, the thiophene ring can interact with biological targets such as enzymes or receptors, while the carboxylic acid moiety can serve as a linker or pharmacophore for further functionalization.

One of the most compelling aspects of this compound is its role in the development of antimicrobial and anticancer agents. Thiophene derivatives have demonstrated efficacy against resistant bacterial strains and have been investigated for their ability to disrupt cancer cell proliferation by inhibiting key signaling pathways. The 2-methylbutyl substituent may contribute to improved metabolic stability and oral bioavailability, making it a promising candidate for further preclinical and clinical evaluations.

Recent studies have highlighted the compound's potential in modulating inflammatory responses. The thiophene core has been shown to interact with nuclear factor kappa B (NF-κB) pathways, which are central regulators of inflammation. By targeting these pathways, 3-(2-Methylbutyl)thiophene-2-carboxylic acid may offer therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its structural similarity to known anti-inflammatory agents suggests that it could serve as a scaffold for designing next-generation immunomodulators.

The synthesis of 3-(2-Methylbutyl)thiophene-2-carboxylic acid presents an interesting challenge due to the need to introduce both the thiophene ring and the functionalized side chain with high precision. Modern synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, have enabled efficient access to this compound. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and improving yields—a critical consideration for large-scale pharmaceutical production.

The pharmacokinetic properties of 3-(2-Methylbutyl)thiophene-2-carboxylic acid are another area of active investigation. Computational modeling techniques have been employed to predict its absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. These studies suggest that the compound exhibits favorable solubility and bioavailability characteristics, which are essential for drug-like properties. Furthermore, its stability under physiological conditions makes it a suitable candidate for formulation into oral or injectable medications.

In conclusion, 3-(2-Methylbutyl)thiophene-2-carboxylic acid (CAS No. 2137981-41-8) represents a structurally intriguing compound with broad applications in chemical biology and drug discovery. Its unique combination of pharmacological properties makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in advancing medical science.